4-(4-Bromo-butoxy)-phenol

• Molecular Formula: C10H13BrO2
• Molecular Weight: 245.11 g/mol
• IUPAC Name: 4-(4-bromobutoxy)phenol
• InChI: InChI=1S/C10H13BrO2/c11-7-1-2-8-13-10-5-3-9(12)4-6-10/h3-6,12H,1-2,7-8H2
• InChI Key: WSTXXXZXZBLOCQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1O)OCCCCBr

Description

4-(4-Bromo-butoxy)-phenol is a useful research compound. Its molecular formula is C10H13BrO2 and its molecular weight is 245.11 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of hydroquinone (2.0 g, 18.2 mmol) in MeOH (20 mL), KOH (1.0 g, 18.2 mmol) was added. Then, 1,4-dibromobutane (2.7 mL, 22.7 mmol) was added dropwise over 10 min. After the addition was complete, the mixture was refluxed for 12 hours at 70° C. The reaction mixture was concentrated and quenched with water (100 mL), and then the aqueous layer was extracted with EtOAc (2×50 mL). The combined organic layer was washed with water, then brine, and dried over Na2SO4. The solvent was evaporated to give a colorless oil, which was purified by column chromatography to isolate the intermediate 12a (0.8 g, 3.26 mmol, 18% yield). 1H NMR (CDCl3, 400 MHz) δ 6.78 (s, 4H), 4.53 (s, 1H), 3.95 (t, J=6 Hz, 2H), 3.52 (t, J=6.8 Hz, 2H), 1.86-2.15 (m, 4H).